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Parameter
Allylescaline (Anecdotal
Reports)

Mescaline (Clinical Data)

Common Doses 20–35 mg [1] 100–800 mg [2] [3]

Onset of Action 10–50 minutes [1] ~1 hour [2]

Time to Peak Effect ~1–1.25 hours [1] ~2 hours (Cmax) [2] [3]

Duration of Action 8–12 hours [1] 6.4–14 hours (dose-dependent) [3]

Elimination Half-Life Not reported ~3.5 hours [2] [3]

Key Metabolites Not reported 3,4,5-Trimethoxyphenylacetic acid [2]

Primary Elimination
Route

Not reported Renal (53% as parent compound, 31% as main

metabolite) [2]

Experimental Protocols from Mescaline Studies

The lack of clinical data on allylescaline means that current understanding relies heavily on studies of

mescaline. The following methodology from recent clinical trials on mescaline can serve as a reference for
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future investigations into its analogs [2] [3].

Study Design: Randomized, double-blind, placebo-controlled, crossover design.
Participants: Healthy adults (e.g., n=49 across two studies), with screening for physical and mental

health.
Dosing: Administration of single oral doses (e.g., 100 mg, 200 mg, 400 mg, 800 mg) of mescaline

hydrochloride in capsules.
Blood Sampling: Intensive sampling over 24-30 hours (e.g., 0, 0.5, 1, 1.5, 2, 3, 4, 5, 6, 8, 10, 12, 14,

16, 20, 24, 30 hours post-dose) to define the concentration-time curve.
Pharmacokinetic Analysis: Use of compartmental modeling (e.g., one-compartment model with first-

order absorption and elimination) to estimate parameters like half-life, Cmax, Tmax, and clearance.
Urinary Recovery: Collection of urine over 24-30 hours to measure the fraction of the dose excreted

as unchanged parent drug and primary metabolites.

Pharmacological Pathway of Phenethylamine
Psychedelics

Based on the mechanism of action of classic serotonergic psychedelics like mescaline, the following diagram

illustrates the proposed signaling pathway for allylescaline [2] [4] [3].
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Key Research Gaps and Future Directions
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The primary challenge is the absence of controlled pharmacokinetic data for allylescaline. Future research

should focus on:

Determining Basic PK Parameters: Establishing the elimination half-life, volume of distribution, and
clearance through controlled studies.

Metabolite Identification: Identifying and characterizing the major metabolites of allylescaline and
their activity.

Dose-Exposure-Response Relationship: Linking measured plasma concentrations to the intensity
and duration of subjective effects.

Formal Safety Profile: Documenting vital sign changes and adverse effects in a systematic manner.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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